Cas no 1780933-92-7 (Methyl 5-bromo-1,3,4-thiadiazole-2-carboxylate)

• Product Name: Methyl 5-bromo-1,3,4-thiadiazole-2-carboxylate
• CAS No: 1780933-92-7
• MF: C₄H₃BrN₂O₂S
• MW: 223.047818422318
• CID: 6791616
• PubChem ID: 84725202
• Update Time: 2026-03-12

Methyl 5-bromo-1,3,4-thiadiazole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 5-bromo-1,3,4-thiadiazole-2-carboxylate
• SCHEMBL18352875
• 1,3,4-Thiadiazole-2-carboxylic acid, 5-bromo-, methyl ester
• 1780933-92-7

• Inchi： 1S/C4H3BrN2O2S/c1-9-3(8)2-6-7-4(5)10-2/h1H3
• InChI Key： UCSCNZJWVORHNK-UHFFFAOYSA-N
• SMILES： BrC1=NN=C(C(=O)OC)S1

Computed Properties

• Exact Mass: 221.90986g/mol
• Monoisotopic Mass: 221.90986g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80.3Ų